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Compound of Interest

Compound Name: 4A3-Cit

Cat. No.: B11929615

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction
4A3-Cit is a novel, patent-pending ionizable lipid designed for the efficient in vivo delivery of

messenger RNA (mRNA). Its unique structure, featuring an ionizable tertiary amine core, an

ester-based degradable linker, and an unsaturated alkylthiol tail derived from citronellol,

facilitates the formation of lipid nanoparticles (LNPs) with enhanced fusogenicity and

endosomal escape capabilities. These properties lead to significantly improved mRNA

transfection and protein expression in target cells. This document provides detailed instructions

for the storage, handling, and application of 4A3-Cit in the formulation of LNPs for research

and preclinical development.

Storage and Handling
Proper storage and handling of 4A3-Cit are critical to maintain its stability and performance.

Storage Conditions:
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Form
Storage
Temperature

Duration Notes

Pure (Oil) -20°C 3 years Protect from light.

4°C 2 years
For short-term

storage.

In Solvent (DMSO) -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C 1 month For working stocks.[1]

Handling Instructions:

Shipping: 4A3-Cit is typically shipped at room temperature in the continental US; however,

international shipping conditions may vary.[1]

Preparation of Stock Solutions:

It is recommended to prepare stock solutions in anhydrous dimethyl sulfoxide (DMSO).

4A3-Cit is soluble in DMSO at a concentration of 100 mg/mL (63.64 mM), though

ultrasonic assistance may be required.[1]

Due to the hygroscopic nature of DMSO, it is crucial to use a newly opened bottle to

prevent the introduction of water, which can significantly impact the solubility and stability

of the product.[1]

Once prepared, the stock solution should be aliquoted into single-use vials to prevent

degradation from repeated freeze-thaw cycles.[1]

Safety Precautions:

As a standard practice when handling lipid-based compounds, it is recommended to wear

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Handle 4A3-Cit in a well-ventilated area.
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In case of contact with skin or eyes, rinse immediately with plenty of water.

While a specific Safety Data Sheet (SDS) for 4A3-Cit is not publicly available, general

precautions for handling aliphatic amines should be considered. Some aliphatic amines can

cause irritation upon contact with eyes and skin, and inhalation may lead to mucosal

irritation, coughing, and dyspnea.

It is always advisable to consult the specific SDS provided by the supplier for comprehensive

safety information.

Application: Formulation of mRNA-loaded Lipid
Nanoparticles (LNPs)
4A3-Cit is a key component in the formulation of LNPs for mRNA delivery. These nanoparticles

are typically composed of four main components: an ionizable lipid (4A3-Cit), a helper

phospholipid, cholesterol, and a PEGylated lipid.[2]

LNP Composition:

Component Example Molar Ratio (%)
Role in LNP
Formulation

Ionizable Lipid 4A3-Cit 40-50

Encapsulates mRNA

and facilitates

endosomal escape.[2]

Helper Phospholipid DSPC or DOPE 10
Stabilizes the lipid

bilayer structure.

Cholesterol Cholesterol 38.5 - 48.5
Modulates membrane

fluidity and stability.

PEGylated Lipid DMG-PEG 2000 1.5

Controls particle size

and prevents

aggregation.
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Experimental Protocol: LNP Formulation by Microfluidic
Mixing
This protocol describes the formulation of 4A3-Cit LNPs using a microfluidic mixing device, a

method known for producing uniform and highly encapsulated nanoparticles.

Materials:

4A3-Cit

DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

Cholesterol

DMG-PEG 2000

mRNA encoding the protein of interest

Ethanol (200 proof, RNase-free)

Citrate buffer (10 mM, pH 3.0, RNase-free)

Phosphate-buffered saline (PBS, RNase-free)

Microfluidic mixing device and cartridges

Syringes and tubing (RNase-free)

Dialysis cassette (e.g., MWCO 10 kDa)

Procedure:

Preparation of Lipid Stock Solution (Organic Phase): a. Dissolve 4A3-Cit, DSPC,

cholesterol, and DMG-PEG 2000 in 200 proof ethanol to achieve the desired molar ratio

(e.g., 50:10:38.5:1.5). b. The final total lipid concentration in the ethanol phase should be

between 10-25 mM. c. Gently vortex the solution until all lipids are fully dissolved. If

necessary, warm the solution to 37°C to aid dissolution, especially for cholesterol.
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Preparation of mRNA Solution (Aqueous Phase): a. Dilute the mRNA stock in 10 mM citrate

buffer (pH 3.0) to the desired concentration. The acidic pH is crucial for the protonation of

4A3-Cit, which facilitates its interaction with the negatively charged mRNA backbone.

LNP Assembly using Microfluidics: a. Set up the microfluidic mixing device according to the

manufacturer's instructions. b. Load the lipid stock solution (organic phase) and the mRNA

solution (aqueous phase) into separate syringes. c. Set the flow rates for the two phases. A

typical flow rate ratio of 3:1 (aqueous:organic) is recommended. d. Initiate the mixing

process. The rapid mixing of the two phases within the microfluidic channels leads to the

self-assembly of the LNPs. e. Collect the resulting LNP dispersion from the outlet. The

solution should appear as a translucent, opalescent suspension.

Purification and Buffer Exchange: a. To remove the ethanol and unencapsulated mRNA,

dialyze the LNP dispersion against sterile PBS (pH 7.4) using a dialysis cassette. b. Perform

the dialysis overnight at 4°C with at least two buffer changes.

Sterilization and Storage: a. Sterilize the final LNP formulation by passing it through a 0.22

µm syringe filter. b. Store the purified LNPs at 4°C for short-term use (up to 2 weeks) or at

-80°C for long-term storage.

Characterization of 4A3-Cit LNPs
Key Characterization Parameters:

Parameter Method
Typical Values for
Ionizable LNPs

Particle Size (Z-average)
Dynamic Light Scattering

(DLS)
80 - 150 nm

Polydispersity Index (PDI) DLS < 0.2

Zeta Potential Laser Doppler Velocimetry Near-neutral at pH 7.4

mRNA Encapsulation

Efficiency
RiboGreen Assay > 90%

Mechanism of Action and Cellular Delivery
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The efficacy of 4A3-Cit LNPs in mRNA delivery is attributed to their well-defined mechanism of

cellular uptake and endosomal escape.

Cellular Uptake and Endosomal Escape Pathway:

Intracellular
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ApoE-mediated
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Cellular
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(pH ~6.5)
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Endosomal
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(Membrane Fusion) Translation by
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Protein

Expression

Click to download full resolution via product page

Caption: Cellular uptake and endosomal escape of 4A3-Cit LNPs for mRNA delivery.

Workflow for LNP Formulation and Characterization:
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Caption: Workflow for the formulation and characterization of 4A3-Cit LNPs.

Conclusion
4A3-Cit is a potent ionizable lipid that enables the formulation of highly effective LNPs for

mRNA delivery. By following the detailed protocols for storage, handling, and LNP formulation

outlined in this document, researchers can achieve reproducible and optimal results in their

preclinical studies. The unique properties of 4A3-Cit, particularly its ability to facilitate
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endosomal escape, make it a valuable tool for the development of next-generation mRNA-

based therapeutics and vaccines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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